Cas no 132062-65-8 (4-amino-5-chloro-1-[(2R,6R)-6-(hydroxymethyl)-1,4-dioxan-2-yl]pyrimidin-2(1H)-one)

• Product Name: 4-amino-5-chloro-1-[(2R,6R)-6-(hydroxymethyl)-1,4-dioxan-2-yl]pyrimidin-2(1H)-one
• CAS No: 132062-65-8
• MF: C₉H₁₂ClN₃O₄
• MW: 261.662281036377
• CID: 1229544
• PubChem ID: 453166
• Update Time: 2025-04-20

4-amino-5-chloro-1-[(2R,6R)-6-(hydroxymethyl)-1,4-dioxan-2-yl]pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-chloro-1-[(2R,6R)-6-(hydroxymethyl)-1,4-dioxan-2-yl]pyrimidin-2(1H)-one
• 4-amino-5-chloro-1-[(2R,6R)-6-(hydroxymethyl)-1,4-dioxan-2-yl]pyrimidin-2-one
• 2(1H)-Pyrimidinone, 4-amino-5-chloro-1-[6-(hydroxymethyl)-1,4-dioxan-2-yl]-, (2R-cis)-
• 132062-65-8
• 4-Amino-5-chloro-1-((2R,6R)-6-(hydroxymethyl)-1,4-dioxan-2-yl)pyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 4-amino-5-chloro-1-(6-(hydroxymethyl)-1,4-dioxan-2-yl)-, (2R-cis)-
• 6-OHMe-1,4-dOX-ClC
• DTXSID70157338
• (6-(Hydroxymethyl)-1,4-dioxan-2-yl)-5-chlorocytosine

• Inchi： 1S/C9H12ClN3O4/c10-6-1-13(9(15)12-8(6)11)7-4-16-3-5(2-14)17-7/h1,5,7,14H,2-4H2,(H2,11,12,15)/t5-,7-/m1/s1
• InChI Key： NECOFHARDBKDLT-IYSWYEEDSA-N
• SMILES： ClC1C(N)=NC(N(C=1)[C@H]1COC[C@@H](CO)O1)=O

Computed Properties

• Exact Mass: 261.05176
• Monoisotopic Mass: 261.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 97.38